Cas no 1105222-66-9 (methyl 4-[2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 4-[2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1105222-66-9
• Molecular Formula: C₂₃H₂₅N₅O₄S₂
• Molecular Weight: 499.605702161789
• CID: 5906520
• PubChem ID: 30863149

methyl 4-[2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate Properties

Names and Identifiers

• OZCFEBJTJVBUOP-UHFFFAOYSA-N
• methyl 4-[2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate
• methyl 4-(2-((5-(4-(2-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• methyl 4-[[2-[[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• AKOS024510657
• 1105222-66-9
• VU0644865-1
• F5487-0285

• InChIKey： OZCFEBJTJVBUOP-UHFFFAOYSA-N
• Inchi： 1S/C23H25N5O4S2/c1-31-19-6-4-3-5-18(19)27-11-13-28(14-12-27)22-25-26-23(34-22)33-15-20(29)24-17-9-7-16(8-10-17)21(30)32-2/h3-10H,11-15H2,1-2H3,(H,24,29)
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=NN=C(N3CCN(C4=CC=CC=C4OC)CC3)S2)=O)C=C1

Computed Properties

• Exact Mass: 499.13479664g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 499.13479664g/mol
• Heavy Atom Count: 34
• Complexity: 674
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives